3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate

• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol
• IUPAC Name: (3-fluoro-2-methylphenyl) 5-methyl-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C18H15FN2O2/c1-12-16(19)9-6-10-17(12)23-18(22)15-11-20-21(13(15)2)14-7-4-3-5-8-14/h3-11H,1-2H3
• InChI Key: RHHMAOCYRJHSES-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1F)OC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C

Description

3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, also known as FMPP, is a synthetic compound that has gained significant attention in the field of scientific research. It belongs to the class of pyrazole derivatives, which have been extensively studied for their potential therapeutic applications. FMPP has been found to exhibit a range of interesting biological activities, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate is not fully understood. However, it has been suggested that it works by inhibiting the production of prostaglandins, which are known to play a key role in the inflammatory response. 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has also been found to exhibit antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate exhibits a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. In addition, 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been found to exhibit analgesic and antipyretic effects.

Advantages and Limitations for Lab Experiments

3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has several advantages as a research tool. It is easy to synthesize and purify, making it readily available for use in experiments. It is also relatively stable and has a long shelf-life. However, there are some limitations to its use. 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been found to be toxic to some cell lines at high concentrations, which may limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. One area of interest is its potential use as a therapeutic agent for the treatment of inflammatory diseases. Further studies are needed to fully understand its mechanism of action and to determine its efficacy and safety in clinical trials. Another area of interest is its potential use as a pesticide or herbicide. Further studies are needed to determine its effectiveness and safety in agriculture. Finally, 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate may have potential applications in other areas of scientific research, such as neurology and oncology, which warrant further investigation.

Synthesis Methods

The synthesis of 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate involves the reaction of 3-fluoro-2-methylphenyl hydrazine with ethyl acetoacetate, followed by cyclization with phenylhydrazine and subsequent esterification with methyl iodide. The final product is obtained after purification through recrystallization.

Scientific Research Applications

3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been studied for its potential therapeutic applications in various areas of scientific research. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and fever. 3-fluoro-2-methylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has also been investigated for its potential use as an insecticide and herbicide due to its pesticidal properties.